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Compound of Interest

Compound Name: 1-(2-Furfurylthio)propanone

Cat. No.: B1330138 Get Quote

Essential Safety and Handling Guide for 1-(2-
Furfurylthio)propanone
This guide provides crucial safety and logistical information for the handling and disposal of 1-
(2-Furfurylthio)propanone, tailored for research, scientific, and drug development

professionals. The following procedures are designed to ensure a safe laboratory environment

and minimize risks associated with the handling of this chemical.

While 1-(2-Furfurylthio)propanone is not currently classified under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS) by a majority of notifiers, it is a

sulfur-containing organic compound and should be handled with care.[1] General safety

precautions for handling laboratory chemicals should always be followed.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is essential to ensure personal safety when

handling 1-(2-Furfurylthio)propanone. The following table summarizes the recommended

PPE.
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Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

necessary for larger quantities

or when there is a significant

splash hazard.

To protect against accidental

splashes and airborne

droplets.

Hand Protection Chemical-resistant gloves.

Nitrile or butyl rubber gloves

are recommended for handling

organic sulfur compounds.

Always inspect gloves for

integrity before use.

Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.

A NIOSH-approved respirator

with organic vapor cartridges

may be necessary if ventilation

is inadequate or if the

substance is heated, which

could release volatile

compounds or toxic gases like

hydrogen sulfide.[2][3]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a standardized operational plan minimizes the risk of exposure and accidents.

Preparation and Inspection:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

Verify that an emergency eyewash station and safety shower are readily accessible.[4]
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Inspect all PPE for defects before donning.

Donning PPE:

Put on a lab coat, followed by safety glasses or goggles.

Don chemical-resistant gloves, ensuring they overlap the cuffs of the lab coat.

Chemical Handling:

Conduct all manipulations of 1-(2-Furfurylthio)propanone inside a certified chemical

fume hood to minimize inhalation exposure.

Use appropriate glassware and equipment, inspecting for any cracks or defects before

use.

When transferring the chemical, do so carefully to avoid splashing.

Keep containers of 1-(2-Furfurylthio)propanone tightly closed when not in use to prevent

the release of vapors.

Post-Handling:

Wipe down the work surface in the fume hood with an appropriate solvent and cleaning

agent.

Properly remove and dispose of contaminated gloves.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of chemical waste is critical to prevent environmental contamination and

ensure regulatory compliance.

Waste Segregation:

Collect all waste contaminated with 1-(2-Furfurylthio)propanone, including unused

chemical, contaminated consumables (e.g., pipette tips, wipes), and empty containers, in
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a designated and clearly labeled hazardous waste container.

Container Labeling:

Label the waste container with "Hazardous Waste" and the full chemical name: "1-(2-
Furfurylthio)propanone".

Storage of Waste:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety (EHS) office or a licensed hazardous waste disposal contractor. Do not

dispose of this chemical down the drain or in regular trash.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of 1-(2-Furfurylthio)propanone.
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Caption: Workflow for safe handling and disposal of 1-(2-Furfurylthio)propanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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